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Introduction

N-undecanoyl-L-Homoserine lactone (C11-HSL) is a member of the N-acyl-homoserine
lactone (AHL) family of signaling molecules employed by Gram-negative bacteria in a process
known as quorum sensing.[1] This cell-to-cell communication system allows bacteria to monitor
their population density and collectively regulate gene expression, leading to coordinated
behaviors such as biofilm formation, virulence factor production, and secondary metabolite
synthesis.[2][3] C11-HSL, characterized by its 11-carbon acyl chain, is considered a minor
signaling molecule in some bacterial species, including the opportunistic pathogen
Pseudomonas aeruginosa.[1][4] This technical guide provides an in-depth overview of C11-
HSL, including its signaling pathway, quantitative activity, and detailed experimental protocols
for its study.

Core Concepts of C11-HSL Signaling

The canonical mechanism of AHL-mediated quorum sensing involves the interaction of the
signaling molecule with a cognate intracellular receptor, typically a LuxR-type transcriptional
regulator. This interaction induces a conformational change in the receptor, promoting its
dimerization and binding to specific DNA sequences known as lux boxes, which are located in
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the promoter regions of target genes. This binding event can either activate or repress gene
transcription, leading to a coordinated change in the bacterial population's phenotype.

While a specific receptor for C11-HSL has not been definitively identified, it is hypothesized to
interact with LuxR-type receptors within bacteria that produce it, such as LasR or RhIR in
Pseudomonas aeruginosa.[5][6] These receptors are known to respond to a range of AHL
molecules with varying acyl chain lengths.[6]

Physicochemical Properties and Quantitative Data

A summary of the known physicochemical properties and quantitative biological activity of N-
undecanoyl-L-Homoserine lactone is presented in Table 1.

Property Value Reference
Chemical Formula C15H27NOs

Molecular Weight 269.4 g/mol

CAS Number 216596-71-3

) ) o Induces GFP production in E.
Biological Activity ] [5]
coli LuxR/Pluxl reporter

) ) 100 - 1,000 nM (in E. coli
Effective Concentration [5]
reporter)

90 uM (for inhibition of mouse
ICs0 ) ) [5]
splenocyte proliferation)

Binding Affinity (Kd) Data not available

Signaling Pathway

The proposed signaling pathway for N-undecanoyl-L-Homoserine lactone is depicted below.
This model is based on the general mechanism of LuxR-type receptor activation by AHLs.
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Caption: Proposed signaling pathway of N-undecanoyl-L-Homoserine lactone (C11-HSL).

Experimental Protocols

This section provides a detailed methodology for a key experiment used to detect and semi-
quantify the activity of N-undecanoyl-L-Homoserine lactone.

Protocol 1: AHL Biosensor Assay using
Chromobacterium violaceum

This protocol utilizes a mutant strain of Chromobacterium violaceum (CV026) that is unable to
produce its own AHLs but will produce the purple pigment violacein in the presence of
exogenous short-to-medium chain AHLs.[4][7]

Materials:
e Chromobacterium violaceum CV026
» Luria-Bertani (LB) agar plates

e LB broth
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N-undecanoyl-L-Homoserine lactone (C11-HSL) standard solution (in a suitable solvent
like ethyl acetate or DMSO)

Test samples containing putative C11-HSL

Sterile paper discs (6 mm diameter)

Incubator at 30°C

Procedure:
e Prepare a lawn of C. violaceum CV026:

o Inoculate 5 mL of LB broth with C. violaceum CV026 and incubate overnight at 30°C with
shaking.

o Add 100 pL of the overnight culture to 5 mL of molten soft LB agar (0.7% agar) and pour
over the surface of a standard LB agar plate.

o Allow the soft agar overlay to solidify.

o Sample Application:

[¢]

Aseptically place sterile paper discs onto the surface of the agar lawn.

[e]

Apply a known amount of the C11-HSL standard solution to one disc as a positive control.

o

Apply the test samples to other discs.

[¢]

Apply the solvent used for the standard and samples to a disc as a negative control.
e Incubation:

o Incubate the plates at 30°C for 24-48 hours.
e Data Analysis:

o Observe the plates for the appearance of a purple halo around the paper discs.
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o The presence of a purple halo indicates the production of violacein, signifying the
presence of an active AHL.

o The diameter of the purple halo can be measured and compared to that produced by the
standard to provide a semi-quantitative estimation of the C11-HSL concentration in the

test sample.

Start: Prepare C. violaceum CV026 lawn

'

Apply C11-HSL standard, samples, and negative control to paper discs

'

Incubate at 30°C for 24-48h

'

Observe for purple halo formation

'

Measure diameter of purple halos

'

Semi-quantitative analysis by comparing to standard

'

End: Report C11-HSL activity

Click to download full resolution via product page

Caption: Experimental workflow for the AHL biosensor assay.
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Conclusion

N-undecanoyl-L-Homoserine lactone is an intriguing, yet less characterized, member of the
AHL family of bacterial signaling molecules. Its role in the complex regulatory networks of
bacteria like P. aeruginosa warrants further investigation. The methodologies and conceptual
frameworks presented in this guide offer a starting point for researchers and drug development
professionals interested in exploring the function of C11-HSL and its potential as a target for
novel anti-virulence strategies. Further research is required to elucidate its specific cognate
receptor, downstream genetic targets, and precise role in bacterial pathogenesis and ecology.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b160420#n-undecanoyl-I-homoserine-lactone-as-a-
bacterial-signaling-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b160420#n-undecanoyl-l-homoserine-lactone-as-a-bacterial-signaling-molecule
https://www.benchchem.com/product/b160420#n-undecanoyl-l-homoserine-lactone-as-a-bacterial-signaling-molecule
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

